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Compound of Interest

3-Isoxazol-5-ylpiperidine
Compound Name:
hydrochloride

Cat. No.: B1413411

Essential Safety and Handling Guide for 3-
Isoxazol-5-ylpiperidine hydrochloride

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of 3-
Isoxazol-5-ylpiperidine hydrochloride (CAS No: 2109145-26-6). Adherence to these
procedures is vital for ensuring laboratory safety and minimizing exposure risks.

Hazard Identification and Personal Protective
Equipment (PPE)

3-Isoxazol-5-ylpiperidine hydrochloride is classified with the following hazard statements:

H302: Harmful if swallowed.[1][2]

H315: Causes skin irritation.[1][2]

H319: Causes serious eye irritation.[1][2]

H335: May cause respiratory irritation.[1][2]
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Given these hazards, a comprehensive personal protective equipment (PPE) strategy is

mandatory to prevent accidental exposure. The recommended level of protection corresponds

to Level C or D, depending on the scale of handling and ventilation available.[3][4][5]

Table 1: Personal Protective Equipment (PPE) Requirements

Specifications and Best

Body Part Required PPE .
Practices
Inspect gloves for integrity
before each use. Use proper
. Chemical-resistant gloves removal technique to avoid
(e.g., Nitrile) skin contact. Dispose of
contaminated gloves after use.
[2]
Safety glasses with side
shields or safety goggles. A Must meet ANSI Z.87.1 or
Eyes/Face S ) )
face shield is required for equivalent standards.[6]
splash hazards.
Should be fully buttoned to
Body Laboratory coat cover as much skin as

possible.[6]

Respiratory

Use in a well-ventilated area or
under a chemical fume hood. A
NIOSH-approved respirator
may be required for large
gquantities or inadequate

ventilation.

Engineering controls like fume
hoods are the primary line of
defense.[6][7]

Feet

Closed-toe shoes

Shoes must cover the entire
foot.[6]

Step-by-Step Handling Procedures

Proper handling techniques are critical to minimize the risk of exposure. The following workflow

outlines the safe handling of 3-lIsoxazol-5-ylpiperidine hydrochloride from receipt to

© 2025 BenchChem. All rights reserved. 2/6

Tech Support


https://chemm.hhs.gov/ppe.htm
https://www.epa.gov/emergency-response/personal-protective-equipment
https://www.hazmatschool.com/blog/5-types-of-ppe-for-hazardous-chemicals/
http://angenechemical.com/sds/551930-54-2.pdf
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://thesafetygeek.com/handling-hazardous-chemicals-in-a-laboratory-setting-a-comprehensive-guide/
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://www.benchchem.com/product/b1413411?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1413411?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

disposal.
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Pre-Handling

1. Review Safety Data Sheet (SDS)

:

2. Don Appropriate PPE

:

3. Prepare Clean & Ventilated Workspace

HanLling

4. Weigh Compound in Fume Hood

:

5. Dissolve in a Closed or Covered Vessel

:

6. Transfer Solution Using Pipette or Syringe

Post-HLndling

7. Decontaminate Work Surfaces

:

8. Doff PPE Correctly

:

9. Wash Hands Thoroughly
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Unused Compound & Contaminated Materials

!

Segregate into Designated Waste Containers

!

Clearly Label Waste Container with Contents

!

Store in a Secure, Ventilated Area

!

Dispose Through Licensed Waste Disposal Service

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling 3-Isoxazol-
5-ylpiperidine hydrochloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b1413411#personal-protective-equipment-for-
handling-3-isoxazol-5-ylpiperidine-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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